Cas no 1211525-34-6 (3-chloro-5-(chloromethyl)-2-fluoropyridine)

• Product Name: 3-chloro-5-(chloromethyl)-2-fluoropyridine
• CAS No: 1211525-34-6
• MF: C₆H₄Cl₂FN
• MW: 180.007062911987
• MDL: MFCD16608119
• CID: 2617392
• PubChem ID: 21698163
• Update Time: 2025-09-27

3-chloro-5-(chloromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(chloromethyl)-2-fluoropyridine
• AB70972
• SCHEMBL7995350
• 3-Chloro-5-chloromethyl-2-fluoro-pyridine
• 1211525-34-6
• DB-193978

• MDL： MFCD16608119
• Inchi： 1S/C6H4Cl2FN/c7-2-4-1-5(8)6(9)10-3-4/h1,3H,2H2
• InChI Key： ABCMIRBBPYDCPK-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=C(C=1)Cl)F

Computed Properties

• Exact Mass: 178.9704827Da
• Monoisotopic Mass: 178.9704827Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-chloro-5-(chloromethyl)-2-fluoropyridine

3-Chloro-5-(Chloromethyl)-2-Fluoropyridine: A Comprehensive Overview

3-Chloro-5-(chloromethyl)-2-fluoropyridine, also known by its CAS number 1211525-34-6, is a heterocyclic aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its pyridine ring structure, which is a six-membered ring containing one nitrogen atom. The substituents on the ring include a chlorine atom at position 3, a chloromethyl group at position 5, and a fluorine atom at position 2. These substituents not only influence the chemical properties of the compound but also play a crucial role in its reactivity and potential applications.

The synthesis of 3-chloro-5-(chloromethyl)-2-fluoropyridine involves a series of carefully controlled reactions. One common approach is the nucleophilic substitution reaction, where a suitable precursor undergoes substitution to introduce the desired substituents. The presence of electron-withdrawing groups like chlorine and fluorine on the pyridine ring enhances the electrophilic character of the ring, making it more susceptible to nucleophilic attack. Recent studies have explored the use of microwave-assisted synthesis to improve reaction efficiency and yield, which is a promising development in the field of organic synthesis.

The physical properties of 3-chloro-5-(chloromethyl)-2-fluoropyridine are well-documented. It has a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions where solubility and thermal stability are critical factors.

In terms of chemical reactivity, 3-chloro-5-(chloromethyl)-2-fluoropyridine is highly reactive due to the electron-withdrawing effects of its substituents. The chloromethyl group at position 5 acts as an excellent leaving group, facilitating substitution reactions. Recent research has focused on its use as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antimicrobial activities, making them valuable candidates for drug development.

The application of 3-chloro-5-(chloromethyl)-2-fluoropyridine extends beyond pharmaceuticals. It is also used as an intermediate in the synthesis of agrochemicals, such as herbicides and insecticides. Its ability to undergo various transformations, including alkylation, acylation, and coupling reactions, makes it a versatile building block in organic synthesis. Moreover, recent advancements in catalytic methods have enabled more efficient transformations of this compound, further enhancing its utility in industrial applications.

In conclusion, 3-chloro-5-(chloromethyl)-2-fluoropyridine is a versatile compound with a wide range of applications in chemistry. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial settings. As ongoing research continues to uncover new synthetic pathways and applications for this compound, its significance in the field of organic chemistry is expected to grow further.